Cas no 221061-11-6 (2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile)

2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile is a heterocyclic organic compound featuring a benzo[b]thiophene core substituted with an amino group at the 2-position, a methoxy group at the 6-position, and a nitrile functionality at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The electron-rich thiophene ring and reactive nitrile group enable further functionalization, making it valuable for constructing complex molecules. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multistep syntheses. The compound is commonly employed in the development of biologically active compounds, including potential therapeutic agents.

2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile structure

221061-11-6 structure

Product Name:2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile

CAS No:221061-11-6

MF:C₁₀H₈N₂OS

MW:204.248320579529

CID:1023671

PubChem ID:18422220

Update Time:2025-09-17

2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile
- 2-Amino-6-methoxy-1-benzothiophene-3-carbonitrile
- AK102719
- ANW-65461
- CTK8C0910
- KB-228094
- SureCN6994300
- DA-19006
- 221061-11-6
- LYALITHCWUWRNL-UHFFFAOYSA-N
- SCHEMBL6994300
- DTXSID90593618
- Inchi： 1S/C10H8N2OS/c1-13-6-2-3-7-8(5-11)10(12)14-9(7)4-6/h2-4H,12H2,1H3
- InChI Key： LYALITHCWUWRNL-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C2C=CC(=CC1=2)OC)N

Computed Properties

Exact Mass: 204.03573406g/mol
Monoisotopic Mass: 204.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 87.3Å²

2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169005050-1g	2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile	221061-11-6	95%	1g	$646.84	2023-09-02
Chemenu	CM152890-1g	2-amino-6-methoxybenzo[b]thiophene-3-carbonitrile	221061-11-6	95%	1g	$776	2024-07-18
Chemenu	CM152890-1g	2-amino-6-methoxybenzo[b]thiophene-3-carbonitrile	221061-11-6	95%	1g	$729	2021-06-09